(S)-2-Amino-2-(quinolin-2-yl)ethan-1-ol

(S)-2-Amino-2-(quinolin-2-yl)ethan-1-ol (CAS: 1212811-91-0) is an enantiopure, quinoline-derived 1,2-amino alcohol that serves as a high-performance chiral ligand and an advanced pharmaceutical building block. Structurally, it differentiates itself from standard amino alcohols by integrating a quinoline heterocycle directly adjacent to the chiral center, providing an extended π-system and an additional nitrogen donor site. In procurement contexts, this compound is prioritized for its ability to form highly rigid, sterically demanding metallacycles in transition-metal catalysis (e.g., Ru, Ir, Zn) and for its direct utility as a precursor in the synthesis of enantiopure quinoline-containing therapeutics. Its high enantiomeric excess (>99% ee) ensures strict stereochemical control, making it a critical raw material for process chemistry workflows where downstream chiral resolution is economically unviable [1].

Substituting (S)-2-Amino-2-(quinolin-2-yl)ethan-1-ol with simpler analogs like (S)-phenylglycinol or (S)-valinol frequently results in process failures during asymmetric synthesis. While phenylglycinol provides a similar 1,2-amino alcohol binding motif, it lacks the quinoline nitrogen required for tridentate (N,N,O) coordination, leading to more flexible, less stable catalyst complexes that suffer from lower turnover numbers (TON) and reduced enantioselectivity. Furthermore, replacing it with the (R)-enantiomer or a racemic mixture completely reverses or destroys the stereochemical outcome of the target reaction, necessitating costly downstream chiral chromatography. The extended π-π stacking capabilities provided by the quinoline ring are also absent in aliphatic or simple phenyl analogs, making this specific compound strictly necessary for orienting sterically hindered aromatic substrates during catalytic cycles [1].

Asymmetric Transfer Hydrogenation Catalyst Longevity

In standard Ru-catalyzed asymmetric transfer hydrogenation (ATH) of aromatic ketones, the use of quinoline-derived amino alcohols like (S)-2-Amino-2-(quinolin-2-yl)ethan-1-ol demonstrates extended catalyst stability compared to simpler bidentate analogs. The additional coordination from the quinoline nitrogen forms a robust tridentate complex, achieving Turnover Numbers (TON) exceeding 2,000. In contrast, (S)-phenylglycinol, which coordinates in a bidentate fashion, typically exhibits TONs of approximately 800 under identical conditions before catalyst degradation occurs [1].

Higher turnover numbers directly reduce the required loading of expensive precious metal catalysts in industrial scale-up.

Stereocontrol in Dialkylzinc Additions

The steric bulk and electronic properties of the quinoline ring provide a highly constrained chiral pocket during the asymmetric addition of dialkylzinc reagents to aldehydes. When utilizing enantiopure (S)-2-Amino-2-(quinolin-2-yl)ethan-1-ol, the reaction routinely achieves >98% enantiomeric excess (ee) for the resulting secondary alcohols. Substituting this ligand with the less sterically demanding (S)-2-amino-2-(pyridin-2-yl)ethanol often results in a drop in enantioselectivity to roughly 85-90% ee, as the smaller pyridine ring fails to adequately shield the re- or si-face of the incoming substrate [1].

Achieving >98% ee eliminates the need for secondary chiral resolution steps, significantly streamlining downstream purification.

Quinoline-Fused Heterocycle Construction

As a synthetic building block, (S)-2-Amino-2-(quinolin-2-yl)ethan-1-ol allows for the direct, one-pot construction of complex chiral oxazolo-quinoline derivatives. The pre-installed quinoline moiety enables cyclization with aldehydes or phosgene equivalents at >90% conversion under mild thermal conditions (e.g., 60°C). Attempting to build similar fused systems starting from non-aromatic or simple phenyl-substituted 1,2-amino alcohols requires multi-step sequences involving harsh dehydrating agents (e.g., POCl3 at >100°C), which often degrade the chiral center and cap overall yields at <60% [1].

Procuring this advanced intermediate bypasses harsh, yield-limiting synthetic steps, preserving enantiomeric purity and reducing energy costs.

Industrial Asymmetric Transfer Hydrogenation

Due to its ability to form highly stable tridentate complexes with ruthenium and iridium, this compound is an efficient choice for industrial-scale ATH of prochiral ketones. It is specifically recommended when catalyst longevity (high TON) and low precious metal loading are critical procurement factors [1].

Enantiopure Secondary Alcohol Synthesis

The ligand is highly suited for zinc- or copper-catalyzed asymmetric additions to aldehydes. Its bulky quinoline framework provides enhanced stereocontrol compared to pyridine or phenyl analogs, making it ideal for synthesizing high-ee pharmaceutical intermediates without requiring downstream chiral chromatography [2].

Chiral Building Block for Quinoline-Fused Therapeutics

As an advanced precursor, it is utilized in the medicinal chemistry and process scale-up of quinoline-containing APIs. The pre-installed stereocenter and adjacent functional groups allow for rapid, mild cyclization into oxazolo-quinolines and related pharmacophores, avoiding the racemization risks associated with harsher synthetic routes [3].